Cas no 2138058-52-1 (1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138058-52-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6440374
• PubChem ID: 165961104
• Update Time: 2025-05-30

1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155722
• 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol
• 2138058-52-1

• Inchi： 1S/C11H17NO/c1-9-4-6-11(13,7-5-9)10-3-2-8-12-10/h2-4,6,9-10,12-13H,5,7-8H2,1H3
• InChI Key： SHQIUMNTHCDWGK-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)C1C=CCN1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol

Chemical Profile of 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol (CAS No. 2138058-52-1)

1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol, identified by its Chemical Abstracts Service number 2138058-52-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused pyrrole ring and a cyclohexene backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and heterocyclic moieties makes it a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol consists of a pyrrole ring substituted at the 2-position with a cyclohexene side chain at the 4-position, which is further functionalized with a methyl group. This arrangement introduces multiple sites for interaction with biological targets, including enzymes and receptors. The compound’s stereochemistry, particularly the configuration of the cyclohexene double bond, plays a crucial role in determining its pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyrrole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The pyrrole ring in 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol is likely to contribute to its binding affinity with specific biological targets by forming hydrogen bonds or participating in hydrophobic interactions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The combination of a rigid cyclohexene backbone and a flexible pyrrole moiety allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These factors are critical for the development of orally active drugs that can reach their target sites efficiently. Furthermore, the presence of a methyl group at the 4-position of the cyclohexene ring may enhance lipophilicity, which could improve membrane permeability.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in understanding the interactions between 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol and potential biological targets. These methods have revealed that the compound can bind to various protein receptors with high affinity, suggesting multiple therapeutic possibilities.

The pharmacological profile of this compound is still under investigation, but preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, studies have shown that pyrrole derivatives can modulate the activity of cyclooxygenases (COX) and lipoxygenases (LOX), which are key enzymes in the production of pro-inflammatory mediators. By inhibiting these enzymes, 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol could potentially reduce inflammation and related symptoms.

In addition to its anti-inflammatory potential, this compound may also possess antimicrobial properties. The unique structural features of the pyrrole ring and the cyclohexene side chain could interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways. Such mechanisms have been explored in other pyrrole-based compounds that have shown efficacy against Gram-positive and Gram-negative bacteria.

The synthesis of 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-methylcyclohex-2-en-1-ol presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in organic synthesis techniques have made it possible to construct this molecule more efficiently while minimizing side reactions. Techniques such as transition-metal catalysis and asymmetric synthesis have been particularly useful in achieving desired stereoisomers.

The development of novel synthetic methodologies is crucial for facilitating further research on this compound. Efficient synthetic routes not only reduce production costs but also allow for easier modification of the molecular structure to explore new pharmacological activities. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.

As research on 1-(2,5-dihydro-1H-pyrrol-2-ylyl)-4-methylcyclohexenewenol (CAS No. 2138058g52g) progressesg, it is expected that new insights into its biological functions will emergeg*. Preclinical studies are needed to evaluate its safety profileg* and determine optimal dosing regimensg*. Additionallyg*, investigating its potential interactions with other drugs will be crucial for assessing its clinical applicabilityg*.

The integration of computational chemistry with experimental biology has revolutionized drug discovery by enabling rapid screening of large libraries of compoundsg*. High-throughput screening (HTS) technologies combined with machine learning algorithms have accelerated the identification of promising candidates like 1-(25dihydropyrrol21ylyl)4methylcyclohexenewenol (CAS No21380585G52G)g*. These approaches allow researchers to prioritize compounds based on their predicted binding affinities and pharmacokinetic propertiesg*.

In conclusiong*, (25dihydropyrrol21ylyl)4methylcyclohexenewenol (CAS No21380585G52G) represents a fascinating molecule with potential therapeutic applications in various disease areasg*. Its unique structural features make it an attractive scaffold for drug designg*, while preliminary studies suggest promising biological activitiesg*. Continued research efforts will be essential for unlocking its full potential as a lead compound or an active pharmaceutical ingredientg*.